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Compound of Interest

Compound Name: 3-Prenyl-beta-hydroxytyrosine

CAS No.: 151928-40-4

Cat. No.: B130157

Get Quote

Executive Safety Summary
3-Prenyl-beta-hydroxytyrosine is a modified amino acid intermediate often utilized in the

synthesis of cyclic peptides (e.g., gymnopeptides) and natural product mimetics. While not

typically listed as a specific "P-listed" (acutely hazardous) substance under EPA RCRA

regulations, its chemical structure—containing a phenolic ring, an alkene side chain (prenyl),

and a polar beta-hydroxy amine core—dictates its classification as Regulated Chemical Waste.

Core Directive: Do not dispose of this substance via sanitary sewer systems. The phenolic

moiety poses aquatic toxicity risks, and the prenyl group increases lipophilicity, complicating

wastewater treatment biodegradation.

Chemical Hazard Assessment & Causality
To ensure scientific integrity, we must understand why specific disposal routes are chosen

based on the molecule's functional groups.
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Functional Group
Associated Hazard /
Reactivity

Disposal Implication

Phenol Ring

Weakly acidic; toxic to aquatic

life; incompatible with strong

oxidizers (e.g., Nitric Acid).

Strict Segregation: Must be

collected as hazardous waste.

[1] Never mix with oxidizing

acids to prevent exothermic

nitration or ring cleavage.

Prenyl Group (Alkene)

Susceptible to oxidation;

potential for polymerization

(low risk) or peroxide formation

over extended storage.

Stability Check: Ensure waste

streams are not subjected to

high heat or radical initiators.

-Hydroxy Amine

Prone to dehydration

(elimination) under strong

acidic/basic conditions or retro-

aldol cleavage.

pH Control: Maintain waste

streams near neutral (pH 5–9)

to prevent unexpected

evolution of volatile byproducts

in waste drums.

Pre-Disposal Validation (The Self-Validating System)
Before moving the substance to waste containers, perform this 3-Point Compatibility Check to

prevent "cocktail" reactions in the waste drum.

Phase Verification: Is the material a solid precipitate or dissolved in solution?

Logic: Solids must never be placed in narrow-neck solvent carboys to prevent clogging

and pressure buildup.

Solvent Identification (If Liquid): Is the carrier solvent Halogenated (e.g., DCM, Chloroform)

or Non-Halogenated (e.g., Methanol, DMSO)?

Logic: Mixing these streams violates EPA segregation rules and increases incineration

costs.

Oxidizer Scan: Ensure the receiving waste container is free of oxidizing agents (Peroxides,

Nitric Acid, Chromic Acid).
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Logic: The electron-rich phenolic ring and prenyl double bond act as fuel. Mixing with

oxidizers creates a fire hazard.[2]

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)

Containment: Transfer the solid 3-Prenyl-beta-hydroxytyrosine into a wide-mouth high-

density polyethylene (HDPE) or glass jar.

Note: Do not use metal cans, as the phenolic hydroxyl can corrode certain metals over

time.

Debris Management: Collect all contaminated gloves, weigh boats, and paper towels. Place

them in a clear, heavy-duty plastic bag (minimum 4 mil thickness).

Labeling: Affix a hazardous waste tag.

Chemical Name: "3-Prenyl-beta-hydroxytyrosine (Solid)"

Hazard Checkbox: [x] Toxic [x] Irritant

Disposal: Deposit in the "Hazardous Solid Waste" drum.

Scenario B: Liquid Waste (Reaction Mixtures & HPLC
Effluents)

Determine Solvent Base:

Aqueous Buffer: If the compound is in water/buffer (e.g., HPLC waste), check pH. If pH < 4

or > 10, neutralize to pH 7 before disposal to minimize reactivity.

Organic Solvent: Identify if the solvent is halogenated.[3]

Segregation:

Stream A (Halogenated): If dissolved in DCM/Chloroform.
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Stream B (Non-Halogenated): If dissolved in MeOH, EtOH, Acetonitrile, or DMSO.

Transfer: Pour into the appropriate carboy using a funnel. Leave 10% headspace to allow for

thermal expansion.

Labeling: List all components (e.g., "Methanol 90%, 3-Prenyl-beta-hydroxytyrosine <1%").

Decision Logic Diagram
The following diagram illustrates the decision matrix for disposing of 3-Prenyl-beta-
hydroxytyrosine based on its physical state and solvent composition.
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Figure 1: Decision tree for segregating 3-Prenyl-beta-hydroxytyrosine waste streams to

ensure regulatory compliance and safety.

Emergency Spill Procedures
In the event of a spill outside of a fume hood:
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Personal Protective Equipment (PPE): Immediately don double nitrile gloves, safety goggles,

and a lab coat.

Containment:

Solid: Do not dry sweep (dust generation).[4] Cover with wet paper towels, then scoop into

a bag.

Liquid: Surround with absorbent pads or vermiculite.

Decontamination: Clean the surface with a soap/water solution. Do not use bleach (sodium

hypochlorite) immediately, as it may react with the phenolic ring to form chlorinated phenols

(more toxic).

Disposal: All cleanup materials must be treated as Hazardous Solid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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